Octanal
Octanal
N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125 °F. Used in making perfumes and flavorings.
Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.
Octanal is a natural product found in Camellia sinensis, Humulus lupulus, and other organisms with data available.
Octanal is a metabolite found in or produced by Saccharomyces cerevisiae.
Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.
Octanal is a natural product found in Camellia sinensis, Humulus lupulus, and other organisms with data available.
Octanal is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
124-13-0
VCID:
VC21009639
InChI:
InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3
SMILES:
CCCCCCCC=O
Molecular Formula:
C8H16O
Molecular Weight:
128.21 g/mol
Octanal
CAS No.: 124-13-0
Cat. No.: VC21009639
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125 °F. Used in making perfumes and flavorings. Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. Octanal is a natural product found in Camellia sinensis, Humulus lupulus, and other organisms with data available. Octanal is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 124-13-0 |
| Molecular Formula | C8H16O |
| Molecular Weight | 128.21 g/mol |
| IUPAC Name | octanal |
| Standard InChI | InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3 |
| Standard InChI Key | NUJGJRNETVAIRJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCC=O |
| Canonical SMILES | CCCCCCCC=O |
| Boiling Point | 171 °C |
| Colorform | Colorless liquid Colorless to light yellow liquid |
| Flash Point | 125 °F (USCG, 1999) 125 °F (52 °C) |
| Melting Point | -23 °C Liquid Molar Volume = 0.15704 cu m/kmol; IG Heat of Formation = -2.8464X10+8 J/kmol; Heat of Fusion at Melting Point = 2.613X10+7 J/kmol |
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